Cas no 10080-92-9 (Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate)

• Product Name: Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate
• CAS No: 10080-92-9
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 1126396
• PubChem ID: 54506108
• Update Time: 2025-04-20

Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-methyl-5-oxopyrrolidine-3-carboxylate
• 4-Ethoxycarbonyl-1-methyl-2-oxo-pyrrolidin
• SureCN12667142
• 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-, ethyl ester
• CTK0G8617
• 1-methyl-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester
• Ethyl 1-methyl-5-pyrrolidon-3-carboxylat
• 1-Methyl-3-ethoxycarbonyl-pyrrolidon-(5)
• 1-Methyl-5-oxo-pyrrolidin-3-carbonsaeure-aethylester
• 4-Ethoxycarbonyl-1-methyl-2-oxo-pyrrolidin; SureCN12667142; 3-Pyrrolidinecarboxylic acid, 1-methyl-5-oxo-, ethyl ester; CTK0G8617; 1-methyl-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester; Ethyl 1-methyl-5-pyrrolidon-3-carboxylat; 1-Methyl-3-ethoxycarbonyl-pyrrolidon-(5); 1-Methyl-5-oxo-pyrrolidin-3-carbonsaeure-aethylester;
• DTXSID90711830
• 10080-92-9
• Ethyl 1-methyl-5-oxo-3-pyrrolidinecarboxylate
• SCHEMBL12667142
• DB-429798

• Inchi： 1S/C8H13NO3/c1-3-12-8(11)6-4-7(10)9(2)5-6/h6H,3-5H2,1-2H3
• InChI Key： YFVCDGSSEOJQQP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC(N(C)C1)=O)=O

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61
• LogP: -0.03430